![molecular formula C27H23ClN4O2S B2450601 2-(5-((2-chlorobenzyl)thio)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-phenethylacetamide CAS No. 958615-16-2](/img/structure/B2450601.png)
2-(5-((2-chlorobenzyl)thio)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-phenethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Quinazolinone and its derivatives are nitrogen-containing heterocycles that have received significant attention due to their wide and distinct biopharmaceutical activities . They are considered noteworthy chemicals for the synthesis of diverse molecules with physiological significance and pharmacological utilization . Quinazolines are building blocks for about 150 naturally occurring alkaloids with a broad range of biological activity .
Synthesis Analysis
The synthesis of quinazolinone derivatives often involves straightforward pathways . The most popular approaches for the synthesis of thioxopyrimidines, a related class of compounds, are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions .
Molecular Structure Analysis
The molecular structure of quinazolinone derivatives is typically elucidated by FTIR, 1H-NMR, CHNS elemental analysis, as well as the melting point .
Chemical Reactions Analysis
The chemical reactions of quinazolinone derivatives are diverse and depend on the specific substituents present in the molecule .
Physical And Chemical Properties Analysis
The physical and chemical properties of quinazolinone derivatives can be quite diverse, depending on the specific substituents present in the molecule .
Scientific Research Applications
Antitumor Activity
This compound and its derivatives have been explored for their antitumor activity, showing significant promise in inhibiting cancer cell growth. One study synthesized a series of novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, revealing in vitro anticancer and antibacterial activity. Specifically, compound 4.10 showed remarkable selectivity towards non-small cell lung and CNS cancer cell lines, highlighting its potential in cancer therapy (Berest et al., 2011).
Antimicrobial Activity
Research into the antimicrobial potential of derivatives of this compound has identified several with potent antibacterial and antioxidant capabilities. For instance, a study on 2,3-disubstituted quinazoline-4(3H)-ones found them to exhibit significant inhibitory action against tested bacterial strains and demonstrated profound antioxidant potential, suggesting a role in combating microbial infections and oxidative stress (Kumar et al., 2011).
Anticonvulsant Activity
The exploration of this compound's derivatives for anticonvulsant activity has led to the development of new therapeutic options for epilepsy and seizure disorders. A series of 2-(4-oxo-2-thioxo-1,4-dihydro-3(2 H )-quinazolinyl)- acetamides synthesized for this purpose showed varying degrees of efficacy in a pentylenetetrazole-induced seizure model in mice, offering insights into the structure-activity relationships critical for anticonvulsant effects (Bunyatyan et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions in the field of quinazolinone research involve the design and synthesis of novel derivatives with enhanced biological activities . The progress in high-throughput biological screening technologies and a great variety of heterocyclic derivatives provide almost unlimited potential in creating physiologically active molecules .
properties
IUPAC Name |
2-[5-[(2-chlorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23ClN4O2S/c28-21-12-6-4-10-19(21)17-35-27-31-22-13-7-5-11-20(22)25-30-23(26(34)32(25)27)16-24(33)29-15-14-18-8-2-1-3-9-18/h1-13,23H,14-17H2,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFGRWEMKKVATEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC5=CC=CC=C5Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-((2-chlorobenzyl)thio)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)-N-phenethylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.